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Compound of Interest

Compound Name: Potassium dichloroacetate

Cat. No.: B101598 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Potassium dichloroacetate (DCA) is a small molecule inhibitor of pyruvate dehydrogenase

kinase (PDK).[1][2] By inhibiting PDK, DCA promotes the flux of pyruvate into the mitochondria

for oxidative phosphorylation, thereby shifting cellular metabolism from glycolysis towards

glucose oxidation.[1][2][3] This metabolic switch has been shown to induce apoptosis and

inhibit proliferation in various cancer cell lines, making DCA a compound of significant interest

in cancer research.[3] Accurate and consistent preparation of DCA stock solutions is critical for

obtaining reproducible results in cell culture experiments. This document provides a detailed

protocol for the preparation, sterilization, storage, and quality control of potassium
dichloroacetate stock solutions for in vitro studies.

Data Summary
The following table summarizes key quantitative data for the preparation of potassium
dichloroacetate stock solutions.
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Parameter Value Source(s)

Chemical Formula C₂HCl₂KO₂

Molecular Weight 167.03 g/mol N/A

Appearance
White solid (powder, crystals,

or chunks)
[4]

Solubility Water-soluble [4]

Recommended Solvent
Phosphate-Buffered Saline

(PBS) or cell culture medium
[5]

Typical Stock Concentration 1 M [5]

Sterilization Method Sterile filtration (0.22 µm filter) [6]

Storage Temperature 2-8°C [7]

Stock Solution Stability
Stable for at least 4 years at

4°C when sterile-filtered
[6]

Typical Working Concentration 0.5 mM - 60 mM [8][9][10]

Experimental Protocols
Protocol 1: Preparation of a 1 M Potassium
Dichloroacetate (DCA) Stock Solution
This protocol describes the preparation of a 1 M stock solution of potassium dichloroacetate.

Materials:

Potassium dichloroacetate (powder)

Sterile phosphate-buffered saline (PBS), pH 7.4

Sterile 50 mL conical tubes

Sterile serological pipettes
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Analytical balance

Weighing paper

Spatula

Vortex mixer

Sterile 0.22 µm syringe filter

Sterile syringes (10 mL or larger)

Sterile storage vials or tubes

Personal protective equipment (lab coat, gloves, safety glasses)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Calculate Required Mass: To prepare 10 mL of a 1 M DCA stock solution, calculate the

required mass of potassium dichloroacetate:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 1 mol/L x 0.010 L x 167.03 g/mol = 1.6703 g

Weighing: Carefully weigh 1.6703 g of potassium dichloroacetate powder on an analytical

balance using sterile weighing paper and a spatula.

Dissolution: Transfer the weighed powder to a sterile 50 mL conical tube. Add approximately

8 mL of sterile PBS to the tube.

Mixing: Tightly cap the tube and vortex until the powder is completely dissolved. The solution

should be clear and free of any particulates.

Volume Adjustment: Once fully dissolved, add sterile PBS to bring the final volume to 10 mL.
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Sterilization: Draw the DCA solution into a sterile syringe. Attach a sterile 0.22 µm syringe

filter to the syringe. Filter the solution into a sterile storage vial or multiple smaller-volume

sterile tubes for aliquoting.

Labeling and Storage: Clearly label the storage vials with the compound name ("Potassium
Dichloroacetate"), concentration (1 M), preparation date, and your initials. Store the stock

solution at 2-8°C.[7]

Protocol 2: Preparation of Working Solutions and Cell
Treatment
This protocol describes the dilution of the 1 M DCA stock solution to a working concentration for

treating cells in culture.

Materials:

1 M Potassium Dichloroacetate (DCA) stock solution

Complete cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Cell culture plates or flasks with seeded cells

Procedure:

Determine Final Concentration: Decide on the final concentration of DCA to be used in your

experiment (e.g., 10 mM).

Calculate Dilution: Use the following formula to calculate the volume of stock solution

needed:

M₁V₁ = M₂V₂

Where:

M₁ = Concentration of stock solution (1 M = 1000 mM)
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V₁ = Volume of stock solution to add

M₂ = Desired final concentration (e.g., 10 mM)

V₂ = Final volume of cell culture medium

For example, to prepare 10 mL of medium with a final DCA concentration of 10 mM:

(1000 mM) x V₁ = (10 mM) x (10 mL)

V₁ = (10 mM x 10 mL) / 1000 mM = 0.1 mL or 100 µL

Prepare Working Solution: In a sterile tube, add the calculated volume of the 1 M DCA stock

solution to the appropriate volume of pre-warmed complete cell culture medium. Mix gently

by pipetting.

Cell Treatment: Remove the existing medium from your cultured cells and replace it with the

medium containing the desired concentration of DCA.

Incubation: Return the cells to the incubator and culture for the desired experimental

duration.

Protocol 3: Quality Control of DCA Stock Solution
Regular quality control is essential to ensure the reliability of your experiments.

Procedures:

Visual Inspection: Before each use, visually inspect the stock solution for any signs of

microbial contamination (e.g., turbidity, cloudiness) or precipitation. If any are observed,

discard the solution.

Sterility Test: To confirm the sterility of a newly prepared stock solution, add a small aliquot

(e.g., 10 µL) to a tube of sterile nutrient broth. Incubate at 37°C for 48-72 hours and observe

for any signs of bacterial growth.

pH Measurement: Measure the pH of the stock solution to ensure it is within the expected

range for your cell culture experiments (typically between 7.2 and 7.4 for PBS-based
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solutions). Adjust if necessary with sterile NaOH or HCl before filter sterilization.

Functional Assay: The most definitive quality control is to test the activity of the DCA solution

in a functional assay. For example, treat a cancer cell line known to be sensitive to DCA and

measure a known downstream effect, such as a decrease in lactate production or an

increase in apoptosis, compared to an untreated control.
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Caption: DCA inhibits PDK, leading to active PDH and increased pyruvate flux into the TCA

cycle.
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Caption: Workflow for preparing and using potassium dichloroacetate in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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